2-(Sec-butyldisulfanyl)-1h-imidazole 2-(Sec-butyldisulfanyl)-1h-imidazole 2-(butan-2-yldisulfanyl)-1H-imidazole is a member of imidazoles.
PX-12 (1-methylpropyl 2-imidazolyl disulfide) is a small-molecule inhibitor of Trx-1 (thioredoxin-1), stimulates apoptosis, down-regulates HIF-1α and vascular endothelial growth factor (VEGF) and inhibits tumor growth in animal models. Since high levels of Trx-1 have been associated with colorectal, gastric and lung cancers, PX-12 is indicated as a potential cancer treatment in combination with chemotherapy for patients with advanced metastatic cancer. Initial trials correlated doses of Px-12 with increased patient survival.
Brand Name: Vulcanchem
CAS No.: 141400-58-0
VCID: VC0540657
InChI: InChI=1S/C7H12N2S2/c1-3-6(2)10-11-7-8-4-5-9-7/h4-6H,3H2,1-2H3,(H,8,9)
SMILES: CCC(C)SSC1=NC=CN1
Molecular Formula: C7H12N2S2
Molecular Weight: 188.3 g/mol

2-(Sec-butyldisulfanyl)-1h-imidazole

CAS No.: 141400-58-0

Inhibitors

VCID: VC0540657

Molecular Formula: C7H12N2S2

Molecular Weight: 188.3 g/mol

Purity: >95% (or refer to the Certificate of Analysis)

2-(Sec-butyldisulfanyl)-1h-imidazole - 141400-58-0

CAS No. 141400-58-0
Product Name 2-(Sec-butyldisulfanyl)-1h-imidazole
Molecular Formula C7H12N2S2
Molecular Weight 188.3 g/mol
IUPAC Name 2-(butan-2-yldisulfanyl)-1H-imidazole
Standard InChI InChI=1S/C7H12N2S2/c1-3-6(2)10-11-7-8-4-5-9-7/h4-6H,3H2,1-2H3,(H,8,9)
Standard InChIKey BPBPYQWMFCTCNG-UHFFFAOYSA-N
SMILES CCC(C)SSC1=NC=CN1
Canonical SMILES CCC(C)SSC1=NC=CN1
Appearance Solid powder
Description 2-(butan-2-yldisulfanyl)-1H-imidazole is a member of imidazoles.
PX-12 (1-methylpropyl 2-imidazolyl disulfide) is a small-molecule inhibitor of Trx-1 (thioredoxin-1), stimulates apoptosis, down-regulates HIF-1α and vascular endothelial growth factor (VEGF) and inhibits tumor growth in animal models. Since high levels of Trx-1 have been associated with colorectal, gastric and lung cancers, PX-12 is indicated as a potential cancer treatment in combination with chemotherapy for patients with advanced metastatic cancer. Initial trials correlated doses of Px-12 with increased patient survival.
Purity >95% (or refer to the Certificate of Analysis)
Shelf Life >5 years if stored properly
Solubility Soluble in DMSO, not soluble in water.
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 1-methylpropyl-2-imidazolyl disulfide
2-((1-methylpropyl)dithio)-1H-imidazole
IV 2 compound
IV-2 compound
PX-12 compound
Reference 1. Dal Piaz, F.; Braca, A.; Belisario, M. A.; De Tommasi, N. Thioredoxin system modulation by plant and fungal secondary metabolites. Current Medicinal Chemistry (2010), 17(5), 479-494. CODEN: CMCHE7 ISSN:0929-8673. CAN 152:396831 AN 2010:258754
2. Rickles, Richard; Lee, Margaret S.  -Adrenergic receptor agonists for the treatment of B-cell proliferative disorders. PCT Int. Appl. (2009), 111 pp. CODEN: PIXXD2 WO 2009151569 A2 20091217 CAN 152:67621 AN 2009:1566750
3. Witczak, Zbigniew J. 1,5-C-Thio-sugars as selective inhibitors of thioredoxins. Abstracts of Papers, 238th ACS National Meeting, Washington, DC, United States, August 16-20, 2009 (2009), CARB-128. CODEN: 69LVCL AN 2009:980954
4. Kirkpatrick, Lynn. Compositions and methods for using asymmetric disulfides for treating cancer. PCT Int. Appl. (2009), 39 pp. CODEN: PIXXD2 WO 2009082686 A1 20090702 CAN 151:93997 AN 2009:799277
5. Rickles, Richard; Lee, Margaret S. Use of adenosine A2A receptor agonists and phosphodiesterase (PDE) inhibitors for the treatment of B-cell proliferative disorders, and combinations with other agents. PCT Int. Appl. (2009), 70 pp. CODEN: PIXXD2 WO 2009011893 A2 20090122 CAN 150:160095 AN 2009:86451
6. Rickles, Richard; Pierce, Laura; Lee, Margaret S. Combinations for the treatment of B-cell proliferative disorders. PCT Int. Appl. (2009), 79pp. CODEN: PIXXD2 WO 2009011897 A1 20090122 CAN 150:160094 AN 2009:83374
7. Huber, Kelly; Patel, Poulam; Zhang, Lei; Evans, Helen; Westwell, Andrew D.; Fischer, Peter M.; Chan, Stephen; Martin, Stewart. 2-[(1-Methylpropyl)dithio]-1H-imidazole inhibits tubulin polymerization through cysteine oxidation. Molecular Cancer Therapeutics (2008), 7(1), 143-151. CODEN: MCTOCF ISSN:1535-7163. CAN 148:322142 AN 2008:64825
8. Ramanathan, Ramesh K.; Kirkpatrick, D. Lynn; Belani, Chandra P.; Friedland, David; Green, Sylvan B.; Chow, H-H. Sherry; Cordova, Catherine A.; Stratton, Steven P.; Sharlow, Elizabeth R.; Baker, Amanda; Dragovich, Tomislav. A Phase I Pharmacokinetic and Pharmacodynamic Study of PX-12, a Novel Inhibitor of Thioredoxin-1, in Patients with Advanced Solid Tumors. Clinical Cancer Research (2007), 13(7), 2109-2114. CODEN: CCREF4 ISSN:1078-0432. CAN 147:314431 AN 2007:369854
9. Galmarini, Carlos M. Drug evaluation: the thioredoxin inhibitor PX-12 in the treatment of cancer. Current Opinion in Investigational Drugs (Thomson Scientific) (2006), 7(12), 1108-1115. CODEN: COIDAZ ISSN:1472-4472. CAN 146:219923 AN 2007:71951
10. Kirkpatrick, Lynn; Pestano, Linda Anne. Determination of HIF-1 inhibitor treatment response. U.S. Pat. Appl. Publ. (2006), 28 pp., Cont.-in-part of U.S. Ser. No. 929,156. CODEN: USXXCO US 2006275836 A1 20061207 CAN 146:20274 AN 2006:1286049
PubChem Compound 219104
Last Modified Nov 11 2021
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